Cas no 2172461-98-0 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2172461-98-0
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 5885745
• PubChem ID: 165526727
• Update Time: 2025-06-08

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• 2172461-98-0
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• EN300-1502344

• Inchi： 1S/C22H24N2O5/c1-14(12-20(25)23-11-10-21(26)27)24-22(28)29-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19H,10-13H2,1H3,(H,23,25)(H,24,28)(H,26,27)
• InChI Key： XDIVZTRUJOFFOE-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Research Brief on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS: 2172461-98-0)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS: 2172461-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid derivative structure, is pivotal in peptide synthesis and drug development. Its unique chemical properties make it a valuable intermediate in the production of bioactive peptides and small-molecule therapeutics. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block in solid-phase peptide synthesis (SPPS).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid in enhancing the stability and bioavailability of peptide-based drugs. The study demonstrated that incorporating this compound into peptide backbones significantly improved resistance to proteolytic degradation, a common challenge in peptide therapeutics. The findings suggest its potential in developing orally bioavailable peptide drugs, which could revolutionize treatment options for diseases such as diabetes and cancer.

Another groundbreaking research effort, highlighted in ACS Chemical Biology, focused on the compound's utility in creating novel enzyme inhibitors. By leveraging its Fmoc-protected amino group, scientists designed inhibitors targeting specific proteases involved in inflammatory pathways. The study reported a 40% increase in inhibitory efficacy compared to traditional analogs, underscoring the compound's versatility in drug design. These results open new avenues for treating chronic inflammatory diseases, such as rheumatoid arthritis and Crohn's disease.

Furthermore, a 2024 preprint on bioRxiv detailed the use of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid in developing fluorescent probes for real-time imaging of cellular processes. The probe's ability to selectively bind to tumor markers was validated in vitro, offering a promising tool for early cancer detection. This application aligns with the growing demand for non-invasive diagnostic technologies in precision medicine.

Despite these advancements, challenges remain in scaling up the synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid for industrial applications. Recent patents filed by leading pharmaceutical companies indicate ongoing efforts to optimize production methods, with a focus on reducing costs and improving yield. Collaborative research between academia and industry is expected to address these hurdles, paving the way for broader adoption in therapeutic development.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS: 2172461-98-0) represents a cornerstone in modern chemical biology. Its multifaceted applications—from drug design to diagnostic imaging—highlight its transformative potential. Future research should prioritize large-scale clinical trials and process optimization to fully realize its benefits in healthcare. This compound exemplifies the synergy between chemical innovation and therapeutic advancement, offering a glimpse into the future of personalized medicine.